Cas no 2228744-09-8 (1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indazole)

• Product Name: 1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indazole
• CAS No: 2228744-09-8
• MF: C₁₅H₂₁N₃
• MW: 243.347343206406
• CID: 6019466
• PubChem ID: 165863281
• Update Time: 2025-06-11

1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indazole
• 2228744-09-8
• EN300-1805110
• 1-methyl-3-[1-(piperidin-4-yl)ethyl]-1H-indazole

• Inchi： 1S/C15H21N3/c1-11(12-7-9-16-10-8-12)15-13-5-3-4-6-14(13)18(2)17-15/h3-6,11-12,16H,7-10H2,1-2H3
• InChI Key： NCGTWGMUTYNWSD-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 243.173547683g/mol
• Monoisotopic Mass: 243.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indazole

Introduction to 1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indazole (CAS No. 2228744-09-8)

1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indazole, with the CAS number 2228744-09-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the indazole class, which is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of 1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indazole make it a promising candidate for further research and development in various therapeutic areas.

The chemical structure of 1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indazole consists of an indazole core with a methyl group at the 1-position and a piperidine-substituted ethyl group at the 3-position. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an attractive target for pharmaceutical research. Recent studies have highlighted the potential of this compound in modulating various biological pathways, particularly those involved in inflammation and cancer.

In terms of its synthesis, 1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indazole can be prepared through a multi-step process involving the reaction of 3-bromoindazole with 1-(piperidin-4-yl)ethanamine and subsequent methylation. The synthetic route has been optimized to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies. The robustness of this synthetic method also allows for the preparation of various derivatives, which can be used to explore structure-activity relationships (SAR) and optimize pharmacological properties.

The biological activity of 1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indazole has been extensively studied in vitro and in vivo. In cell-based assays, this compound has shown potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant anti-proliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that 1-methyl-3-1-(piperidin-4-yl)ethyl-1H-indazole may have therapeutic potential in treating inflammatory diseases and cancer.

Mechanistically, the anti-inflammatory effects of 1-methyl-3-1-(piperidin-4-y l)ethyl - 1H - indazole are attributed to its ability to modulate signaling pathways such as NF-kB and MAPK. By inhibiting these pathways, the compound can reduce the expression of pro-inflammatory genes and mitigate inflammation. Similarly, its anti-cancer activity is thought to be mediated through the induction of apoptosis and cell cycle arrest in cancer cells. These mechanisms are supported by both in vitro and in vivo studies, which have shown consistent results across different models.

In addition to its therapeutic potential, 1-methyl - 3 - 1 - ( piperidin - 4 - yl ) ethyl - 1H - indazole strong > has also been evaluated for its pharmacokinetic properties. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

The safety profile of 1 - methyl - 3 - 1 - ( piperidin - 4 - yl ) ethyl - 1H - indazole strong > has also been investigated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of this compound as a potential therapeutic agent.

In conclusion, 1 - methyl - 3 - 1 - ( piperidin - 4 - yl ) ethyl - 1H - indazole strong > ( CAS No . < strong > 2228744 - 09 - 8 strong > ) represents a promising lead compound in the field of medicinal chemistry . Its unique structural features , combined with its potent biological activity , make it an attractive candidate for further research and development . Ongoing studies are focused on optimizing its pharmacological properties , exploring new therapeutic applications , and advancing it towards clinical trials . The continued investigation of this compound holds great promise for addressing unmet medical needs in areas such as inflammation and cancer . p >